Cas no 1657-49-4 (Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-)

• Product name: Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-
• CAS No: 1657-49-4
• MF: C₁₄H₁₁Cl
• MW: 214.69014
• CID: 1346040
• PubChem ID: 12233477

Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-
• 1-[(Z)-Styryl]-4-chlorobenzene
• 1-chloro-4-(2-phenylethenyl)benzene
• (Z)-4-Chlorostilbene
• (Z)-1-(4-Chlorophenyl)-2-phenylethene
• Trans-1-Chloro-4-styrylbenzene (3)
• BDBM175264
• SCHEMBL14947044
• 1657-49-4
• cis-4-chlorostilbene
• 1-chloro-4-[(Z)-2-phenylethenyl]benzene

• Inchi： InChI=1S/C14H11Cl/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6-
• InChI Key： TTYKTMUIQGPMMH-SREVYHEPSA-N
• SMILES： C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 214.05503
• Monoisotopic Mass: 214.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0